Cas no 3488-00-4 (2-Propenoic acid,3-phenyl-, hexyl ester)

• Product Name: 2-Propenoic acid,3-phenyl-, hexyl ester
• CAS No: 3488-00-4
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 308215
• PubChem ID: 6437300
• Update Time: 2025-04-19

2-Propenoic acid,3-phenyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-, hexyl ester
• AG-F-19745
• Cinnamicacid, hexyl ester (6CI,7CI,8CI)
• CTK4H3195
• hexyl (E)-cinnamate
• Hexyl cinnamate
• n-hexyl cinnamate
• SureCN1170009
• trans-cinnamic acid hexyl ester
• trans-Zimtsaeure-hexylester
• EINECS 222-479-7
• 2-Propenoic acid, 3-phenyl-, hexyl ester
• Q20081199
• UNII-532UJ0Y6RI
• hexyl (E)-3-phenylprop-2-enoate
• SCHEMBL1170007
• 532UJ0Y6RI
• 3488-00-4
• CINNAMIC ACID, HEXYL ESTER
• NS00048934

• Inchi： 1S/C15H20O2/c1-2-3-4-8-13-17-15(16)12-11-14-9-6-5-7-10-14/h5-7,9-12H,2-4,8,13H2,1H3/b12-11+
• InChI Key： UYWPFEKMTYDVQM-VAWYXSNFSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)CCCCCC

Computed Properties

• Exact Mass: 232.1464
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3